Benzamide, N-[2-oxo-2-[[(3S)-1-(phenylmethyl)-3-pyrrolidinyl]amino]ethyl]-3-(trifluoromethyl)-

• IUPAC Name: N-[2-[[(3S)-1-benzylpyrrolidin-3-yl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C21H22F3N3O2/c22-21(23,24)17-8-4-7-16(11-17)20(29)25-12-19(28)26-18-9-10-27(14-18)13-15-5-2-1-3-6-15/h1-8,11,18H,9-10,12-14H2,(H,25,29)(H,26,28)/t18-/m0/s1
• InChI Key: FAAVOKBSFIJHRY-SFHVURJKSA-N
• Canonical SMILES: C1CN(CC1NC(=O)CNC(=O)C2=CC(=CC=C2)C(F)(F)F)CC3=CC=CC=C3
• Isomeric SMILES: C1CN(C[C@H]1NC(=O)CNC(=O)C2=CC(=CC=C2)C(F)(F)F)CC3=CC=CC=C3
• Molecular Formula: C21H22F3N3O2
• Molecular Weight: 405.4 g/mol

Description

Benzamide, N-[2-oxo-2-[[(3S)-1-(phenylmethyl)-3-pyrrolidinyl]amino]ethyl]-3-(trifluoromethyl)- is a chemical compound with the molecular formula C21H22F3N3O2 and a molecular weight of 405.4135.

Scientific Research Applications

1. Anticancer Properties

Benzamide derivatives have shown promise as anticancer drugs. MGCD0103, a compound similar to the benzamide , selectively inhibits histone deacetylases 1-3 and 11, blocking cancer cell proliferation and inducing apoptosis. This compound has entered clinical trials due to its significant antitumor activity in vivo and oral bioavailability (Zhou et al., 2008).

2. Antiviral Activity

Novel benzamide-based 5-aminopyrazoles and related compounds have shown remarkable antiavian influenza virus activity. These compounds, developed through a new synthesis route, exhibited significant antiviral activities against the H5N1 subtype, with viral reductions of 85–65% (Hebishy et al., 2020).

3. Neuroleptic Activity

Certain benzamide derivatives, like cis-N-(1-benzyl-2-methylpyrrolidin-3-yl)-5-chloro-2-methoxy-4-(methylamino)benzamide, have been designed as potential neuroleptics. These compounds show inhibitory effects on apomorphine-induced stereotyped behavior in rats, suggesting their use in the treatment of psychosis (Iwanami et al., 1981).

4. Antiarrhythmic Activity

Benzamide derivatives with heterocyclic amide side chains, like N-(piperidylalkyl)trifluoroethoxybenzamides, have been prepared and evaluated for oral antiarrhythmic activity. Compounds like flecainide acetate, derived from this class, have shown significant efficacy in animals and have been selected for clinical trials (Banitt et al., 1977).

5. Melanoma Cytotoxicity

Benzamide derivatives conjugated with alkylating cytostatics have been synthesized and tested for targeted drug delivery in melanoma therapy. These compounds showed higher toxicity against melanoma cells than the parent chlorambucil, suggesting their potential in targeted melanoma treatment (Wolf et al., 2004).

6. NO Production Inhibition

New benzamide derivatives isolated from Limonia acidissima have shown potent inhibitory effects on nitric oxide production in microglia cells. This suggests their potential application in conditions where NO production needs to be regulated (Kim et al., 2009).